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Compound of Interest

Compound Name: 2-Ethylbutyl acetate

Cat. No.: B155402

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-
Ethylbutyl acetate in organic synthesis. The information is tailored for professionals in
research and development, with a focus on practical applications, data-driven insights, and
detailed methodologies.

Introduction

2-Ethylbutyl acetate (CAS No. 10031-87-5) is a carboxylic ester characterized by its clear,
colorless appearance and a fruity, sweet aroma.[1][2] While it is widely recognized for its
application in the fragrance and flavor industries, its utility as a solvent in organic synthesis,
particularly in the coatings industry, is also of significant interest.[2][3] This document explores
its synthesis, physical and chemical properties, and its applications as a solvent and a
fragrance component.

Physicochemical Properties

A comprehensive summary of the key physical and chemical properties of 2-Ethylbutyl
acetate is presented in Table 1. These properties are crucial for its application as a solvent and
in designing reaction conditions.

Table 1: Physicochemical Properties of 2-Ethylbutyl Acetate
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Property Value Reference(s)
Molecular Formula CsH1602 [1]
Molecular Weight 144.21 g/mol [1]
Boiling Point 161.0-163.0 °C @ 740 mmHg [1]
Melting Point <-100 °C [1]
Density 0.8784 g/mL at 20 °C [1]
Flash Point 53 °C (127 °F) [4]
Solubility in Water 6.4 mg/mL at 20 °C [1]
Refractive Index 1.4109 at 20 °C [1]

Applications in Organic Synthesis

The primary applications of 2-Ethylbutyl acetate in the context of organic synthesis are as a
specialty solvent and as a synthon for fragrance formulations.

As a Specialty Solvent

2-Ethylbutyl acetate's properties make it a suitable solvent for specific applications, most
notably in the formulation of lacquers and coatings.

Due to its good solvency for nitrocellulose and other resins, 2-Ethylbutyl acetate is used in the
coatings industry.[5] Its moderate evaporation rate is advantageous for achieving a smooth and
glossy finish in lacquer applications.[6]

Hypothetical Nitrocellulose Lacquer Formulation

The following table (Table 2) provides a hypothetical formulation for a nitrocellulose lacquer,
illustrating the role of 2-Ethylbutyl acetate as a medium-boiling solvent.

Table 2: Hypothetical Nitrocellulose Lacquer Formulation
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Component Function Percentage by Weight (%)
Nitrocellulose Film Former 15
Alkyd Resin Plasticizer/Adhesion Promoter 10
2-Ethylbutyl Acetate Medium-Boiling Solvent 20
Ethyl Acetate Fast-Evaporating Solvent 25
Butanol Latent Solvent 10
Toluene Diluent 20

Note: This is an illustrative formulation. Actual formulations vary based on specific application
requirements.

While specific quantitative data for the use of 2-Ethylbutyl acetate as a solvent in common
organic reactions such as nucleophilic substitutions (S(_N)1, S(_N)2) or eliminations (E1, E2) is
not readily available in the reviewed literature, its properties as a polar aprotic solvent suggest
potential applications. Acetate esters like ethyl acetate are known to be effective solvents for a
variety of organic compounds.[7]

Based on general principles of solvent effects, a theoretical comparison of 2-Ethylbutyl
acetate with other common solvents is presented in Table 3.

Table 3: Theoretical Comparison of 2-Ethylbutyl Acetate with Other Solvents
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Dielectric . .
Boiling Point General
Solvent Type Constant o
(°C) Suitability
(Approx.)
Potentially
suitable for
2-Ethylbutyl ) S(_N)2 reactions
Polar Aprotic ~5-7 161-163 )
Acetate where a higher
boiling point is
required.
i Good for S(_N)2
Acetone Polar Aprotic 21 56 )
reactions.
Excellent for
Dimethyl S(_N)2
Sulfoxide Polar Aprotic 47 189 reactions, can
(DMSO) accelerate
reaction rates.
Favors S(_N)1
Ethanol Polar Protic 24 78 and E1
reactions.
General purpose
Toluene Nonpolar 2.4 111

nonpolar solvent.

Note: The dielectric constant for 2-Ethylbutyl acetate is an estimate based on similar esters.

The suitability is a theoretical prediction.

In Fragrance Synthesis

2-Ethylbutyl acetate possesses a fruity and sweet odor, making it a valuable component in
fragrance formulations.[2] It can be incorporated into various fragrance compositions to impart
these notes.

Experimental Protocols
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Synthesis of 2-Ethylbutyl Acetate via Fischer
Esterification

This protocol describes the synthesis of 2-Ethylbutyl acetate from 2-ethylbutanol and glacial
acetic acid using sulfuric acid as a catalyst.

Materials:

2-Ethylbutanol

» Glacial Acetic Acid

e Concentrated Sulfuric Acid

e Saturated Sodium Bicarbonate solution
e Brine (saturated NaCl solution)

e Anhydrous Magnesium Sulfate

» Diethyl Ether (or other suitable extraction solvent)
Equipment:

e Round-bottom flask

» Reflux condenser

e Heating mantle with magnetic stirring

e Separatory funnel

» Rotary evaporator

« Distillation apparatus (for purification)

Procedure:
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e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux
condenser, combine 2-ethylbutanol and a molar excess of glacial acetic acid (e.g., 1.5to 2
equivalents).

o Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid
(approximately 1-2% of the total reaction volume).

o Reflux: Heat the mixture to a gentle reflux and maintain for 2-4 hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

o Work-up:
o Cool the reaction mixture to room temperature.
o Transfer the mixture to a separatory funnel and dilute with diethyl ether.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst and unreacted acetic acid - caution, CO:z evolution!), and finally
with brine.

o Dry the organic layer over anhydrous magnesium sulfate.
 Purification:

o Filter off the drying agent.

o Remove the solvent using a rotary evaporator.

o The crude 2-ethylbutyl acetate can be purified by fractional distillation under atmospheric
or reduced pressure to yield the pure product.

Visualizations
Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of 2-Ethylbutyl acetate.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b155402?utm_src=pdf-body
https://www.benchchem.com/product/b155402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Synthesis Workflow of 2-Ethylbutyl Acetate

Reactants:
2-Ethylbutanol
Acetic Acid
Sulfuric Acid (Catalyst)

'

Fischer Esterification
(Reflux, 2-4h)

'

Work-up:
- Dilution with Ether
- Washing (H20, NaHCOs, Brine)
- Drying (MgS0Oa4)

l

Purification:

- Filtration
- Solvent Evaporation
- Fractional Distillation

Pure 2-Ethylbutyl Acetate

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Ethylbutyl acetate.

Application Areas

This diagram shows the main application areas of 2-Ethylbutyl acetate.
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Application Areas of 2-Ethylbutyl Acetate

2-Ethylbutyl Acetate

Flavor Industry Solvent Applications
Coatings & Lacquers Organic Synthesis (Potential)

Fragrance Industry

Click to download full resolution via product page

Caption: Key application areas of 2-Ethylbutyl acetate.

Safety Information

2-Ethylbutyl acetate is a flammable liquid and vapor.[1] It should be handled in a well-
ventilated area, away from ignition sources. Appropriate personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat, should be worn. For detailed safety
information, refer to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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